Cas no 2121129-03-9 (1-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile)

• Product Name: 1-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile
• CAS No: 2121129-03-9
• MF: C₁₂H₁₀F₃NO
• MW: 241.20911359787
• CID: 6397865
• PubChem ID: 165883361
• Update Time: 2025-11-01

1-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile
• EN300-1943153
• 1-[2-methoxy-3-(trifluoromethyl)phenyl]cyclopropane-1-carbonitrile
• 2121129-03-9

• Inchi： 1S/C12H10F3NO/c1-17-10-8(11(7-16)5-6-11)3-2-4-9(10)12(13,14)15/h2-4H,5-6H2,1H3
• InChI Key： HYBGWHNOQMZPRK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C1(C#N)CC1)(F)F

Computed Properties

• Exact Mass: 241.07144843g/mol
• Monoisotopic Mass: 241.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33Ų

Additional information on 1-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile

Introduction to 1-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile (CAS No. 2121129-03-9)

1-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2121129-03-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which is known for its unique electronic and steric properties. The presence of both methoxy and trifluoromethyl substituents on the aromatic ring introduces additional functional diversity, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 1-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile combines the rigidity of the cyclopropane ring with the conjugated π-system of the phenyl ring, which can influence its interaction with biological targets. The nitrile group at the 1-position introduces a polar moiety that may enhance solubility and binding affinity, while the electron-withdrawing nature of the trifluoromethyl group can modulate electronic properties and metabolic stability. These features make it an intriguing scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in cyclopropanated aromatic compounds due to their potential pharmacological activity. The cyclopropane ring is known to introduce conformational constraints that can improve binding specificity, while aromatic systems provide opportunities for hydrogen bonding and π-stacking interactions with biological targets. The specific substitution pattern in 1-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile suggests that it may exhibit unique properties compared to other related compounds.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for therapeutic targets. The combination of methoxy and trifluoromethyl groups can influence both lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the nitrile group can serve as a handle for further chemical modifications, allowing researchers to fine-tune its biological activity. These features make 1-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile a versatile building block for medicinal chemistry.

Recent studies have highlighted the importance of cyclopropanated aromatic compounds in medicinal chemistry. For instance, derivatives of this class have shown promise as inhibitors of enzymes involved in cancer metabolism and inflammation. The structural features of 1-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile align well with these findings, suggesting that it may have similar applications. Furthermore, its unique substitution pattern could lead to novel mechanisms of action that are not observed with other known inhibitors.

The synthesis of 1-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile presents an interesting challenge due to the need to introduce multiple functional groups in a regioselective manner. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve this goal. These techniques allow for precise control over the molecular architecture, which is essential for optimizing biological activity.

The pharmacokinetic properties of 1-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile are also worth considering. The presence of both polar and non-polar substituents suggests that it may exhibit balanced solubility in both aqueous and lipid environments, which could enhance its bioavailability. Additionally, the metabolic stability imparted by the trifluoromethyl group could prolong its half-life in vivo, making it a more effective therapeutic agent.

In conclusion, 1-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile (CAS No. 2121129-03-9) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, combined with its potential pharmacological activity, make it an attractive scaffold for designing novel bioactive molecules. As research in this area continues to advance, it is likely that compounds like this will play an increasingly important role in the development of new therapeutics.